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Compound of Interest

Compound Name: GSK-4716

Cat. No.: B15545502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of GSK-4716 stock solutions using dimethyl sulfoxide (DMSO). GSK-4716 is a

selective agonist of the Estrogen-Related Receptors beta (ERRβ) and gamma (ERRγ), making

it a valuable tool in studies related to metabolism, mitochondrial function, and gene regulation.

[1][2][3]

Introduction
GSK-4716 is a synthetic phenolic acyl hydrazone that selectively activates ERRβ and ERRγ

over ERRα and classical estrogen receptors.[1] Its cell-permeable nature allows for its use in a

variety of in vitro experimental models to investigate the roles of ERRβ and ERRγ in cellular

processes. Accurate and consistent preparation of stock solutions is critical for obtaining

reproducible experimental results. DMSO is a common solvent for GSK-4716 due to its high

solubilizing capacity for this compound.[4]

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for GSK-4716 are summarized

in the table below.
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Parameter Value Source(s)

Molecular Weight 282.34 g/mol [1][4]

Molecular Formula C₁₇H₁₈N₂O₂ [1][4]

CAS Number 101574-65-6 [1][4]

Purity ≥98% to >99% [4]

Appearance White to off-white solid [2]

Solubility in DMSO
≥16 mg/mL to 100 mg/mL (up

to 100 mM)
[2][4][5][6][7]

Storage (Solid)
+4°C for short-term; -20°C for

long-term (up to 3 years)
[4][5]

Storage (Stock Solution in

DMSO)

-20°C for up to 1 year; -80°C

for up to 2 years
[2][5]

Experimental Protocol: Preparation of a 10 mM
GSK-4716 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK-4716 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

cell-based assays.

Materials:

GSK-4716 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Optional: Water bath or sonicator

Procedure:

Pre-weighing Preparation: Allow the GSK-4716 vial to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing GSK-4716: Carefully weigh out the desired amount of GSK-4716 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 2.82 mg of GSK-4716.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 282.34 g/mol = 2.82 mg

Solvent Addition: Add the calculated volume of DMSO to the vial containing the GSK-4716
powder. For the example above, add 1 mL of DMSO. It is recommended to use fresh,

anhydrous DMSO as absorbed moisture can reduce the solubility of the compound.[5]

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. If precipitation or phase separation occurs, gentle warming in a water bath or

sonication can be used to aid dissolution.[2][6] Visually inspect the solution to ensure it is

clear and free of particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in microcentrifuge tubes or amber vials.[2][5]

Long-term Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two

years.[2][5] When ready to use, thaw an aliquot at room temperature and vortex briefly

before making further dilutions into aqueous media for your experiment.
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Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of GSK-4716 and the experimental

workflow for preparing a stock solution.
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Caption: GSK-4716 signaling pathway.
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Caption: Workflow for GSK-4716 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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